Cas no 1826110-11-5 (5-Bromo-2,6-dimethoxypyridine-3-methanol)

• Product Name: 5-Bromo-2,6-dimethoxypyridine-3-methanol
• CAS No: 1826110-11-5
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• MDL: MFCD29088187
• CID: 5078887
• Update Time: 2026-03-01

5-Bromo-2,6-dimethoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,6-dimethoxypyridine-3-methanol
• (5-bromo-2,6-dimethoxypyridin-3-yl)methanol

• MDL： MFCD29088187
• Inchi： 1S/C8H10BrNO3/c1-12-7-5(4-11)3-6(9)8(10-7)13-2/h3,11H,4H2,1-2H3
• InChI Key： OYQVYNCCYIDUGQ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(CO)=C1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• XLogP3: 1.3
• Topological Polar Surface Area: 51.6

Additional information on 5-Bromo-2,6-dimethoxypyridine-3-methanol

Professional Introduction to 5-Bromo-2,6-dimethoxypyridine-3-methanol (CAS No. 1826110-11-5)

5-Bromo-2,6-dimethoxypyridine-3-methanol, identified by the CAS number 1826110-11-5, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and biological activity. The presence of both bromine and methoxy substituents, along with a hydroxymethyl group, makes it a valuable building block for further chemical modifications.

The pyridine core is a fundamental scaffold in medicinal chemistry, widely recognized for its role in numerous bioactive molecules. The bromine atom at the 5-position and the methoxy groups at the 2- and 6-positions introduce specific electronic and steric properties that influence the compound's reactivity. These features make 5-Bromo-2,6-dimethoxypyridine-3-methanol particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The hydroxymethyl group at the 3-position provides a site for further functionalization, enabling the synthesis of diverse analogs for drug discovery. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine substituent also facilitates halogen-metal exchange reactions, allowing for the introduction of other functional groups like thiols or amines.

One of the most compelling applications of 5-Bromo-2,6-dimethoxypyridine-3-methanol is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, making them attractive drug targets. The pyridine ring's ability to mimic natural binding pockets in proteins has been leveraged to design molecules that can modulate these interactions. Furthermore, the methoxy groups enhance solubility and metabolic stability, which are crucial factors in drug development.

Recent advances in computational chemistry have also highlighted the importance of 5-Bromo-2,6-dimethoxypyridine-3-methanol as a key intermediate. Molecular modeling studies suggest that its structural features optimize binding affinity to certain enzyme active sites. This has led to novel approaches in designing more potent and selective inhibitors. Additionally, green chemistry principles have been applied to improve synthetic routes, reducing waste and energy consumption while maintaining high yields.

The agrochemical industry has not been left behind in utilizing this compound. Pyridine derivatives are known for their role as intermediates in herbicides and pesticides. The unique combination of substituents in 5-Bromo-2,6-dimethoxypyridine-3-methanol allows for the synthesis of compounds with enhanced efficacy against pests while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices.

In conclusion, 5-Bromo-2,6-dimethoxypyridine-3-methanol (CAS No. 1826110-11-5) represents a cornerstone in synthetic chemistry with far-reaching implications across pharmaceuticals and agrochemicals. Its structural versatility and reactivity make it indispensable for researchers aiming to develop innovative therapeutics and sustainable solutions for agriculture. As scientific understanding progresses, new applications for this compound are likely to emerge, further solidifying its importance in chemical research.